Cas no 1105251-32-8 (N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 1105251-32-8
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5977081
• PubChem ID: 30859109
• Update Time: 2025-10-27

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• SR-01000922250-1
• AKOS024506749
• 1105251-32-8
• VU0641855-1
• F5323-0061
• SR-01000922250

• Inchi： 1S/C16H17N3O3/c1-19-15(11-3-2-4-12(11)18-19)17-16(20)10-5-6-13-14(9-10)22-8-7-21-13/h5-6,9H,2-4,7-8H2,1H3,(H,17,20)
• InChI Key： WQFLPRGYHSHXDK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3N(C)N=C4CCCC4=3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4Ų

Additional information on N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1105251-32-8): A Comprehensive Overview

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1105251-32-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodioxines and cyclopentapyrazoles, which are known for their diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The molecular structure of N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide is characterized by a 1,4-benzodioxine ring fused to a cyclopentapyrazole moiety. The presence of these fused rings imparts unique chemical and physical properties to the compound. The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. One common approach is the condensation of 2-methylcyclopentapyrazole with 2,3-dihydrobenzodioxine carboxylic acid followed by amide formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Pharmacological Properties

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its pharmacological properties. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant properties, which contribute to its overall therapeutic potential.

Another important aspect of the pharmacological profile of N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its ability to modulate various signaling pathways involved in cellular processes. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in inflammation and cancer. This property makes it a promising candidate for the development of novel anti-inflammatory and anticancer drugs.

Clinical Applications and Research

The potential clinical applications of N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide are being actively explored in various preclinical and clinical studies. Initial studies have focused on its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical data have shown promising results in reducing inflammation and improving disease symptoms in animal models.

In addition to its anti-inflammatory properties, recent research has also highlighted the potential of this compound in cancer therapy. Studies have demonstrated that N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it could be a valuable addition to the arsenal of anticancer agents.

Current Research Trends

The ongoing research on N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2，3-dihydro–1，4–benzodioxine–6–carboxamide is focused on optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy. One area of active investigation is the development of prodrugs that can improve the bioavailability and reduce the side effects associated with this compound. Additionally, efforts are being made to identify novel derivatives with enhanced potency and selectivity for specific targets.

Recent studies have also explored the combination therapy approach using N-{2-methyl–2H，4H，5H，6H–cyclopenta[c]pyrazol–3–yl}–2，3–dihydro–1，4–benzodioxine–6–carboxamide. Combining this compound with other anti-inflammatory or anticancer agents has shown synergistic effects in preclinical models. This strategy holds promise for improving treatment outcomes in patients with complex diseases.

Conclusion

In conclusion,N-{2-methyl–2H，4H，5H，6H–cyclopenta[c]pyrazol–3–yl}–2，3–dihydro–1，4–benzodioxine–6–carboxamide (CAS No. 1105251－3－8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data become available from preclinical and clinical studies,N-{2-methyl－－－－cyclopenta[c]pyrazol－－yl}－－dihydro－benzodioxine－carboxamide is likely to play an increasingly important role in the treatment of inflammatory diseases and cancer.